Cas no 331941-39-0 (Cyclopropanecarbonitrile,2-(4-methoxyphenyl)-, (1S,2R)-)

• Product Name: Cyclopropanecarbonitrile,2-(4-methoxyphenyl)-, (1S,2R)-
• CAS No: 331941-39-0
• MF: C₁₁H₁₁NO
• MW: 173.211142778397
• CID: 301774
• Update Time: 2024-01-27

Cyclopropanecarbonitrile,2-(4-methoxyphenyl)-, (1S,2R)- Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarbonitrile,2-(4-methoxyphenyl)-, (1S,2R)-
• Cyclopropanecarbonitrile, 2-(4-methoxyphenyl)-, (1S,2R)- (9CI)
• (1S,2R)-2-(4-methoxyphenyl)cyclopropane-1-carbonitrile
• Cyclopropanecarbonitrile, 2-(4-methoxyphenyl)-, (1S,2R)-

• Inchi： 1S/C11H11NO/c1-13-10-4-2-8(3-5-10)11-6-9(11)7-12/h2-5,9,11H,6H2,1H3/t9-,11+/m1/s1
• InChI Key： CHVRMAGICVCWMS-KOLCDFICSA-N
• SMILES： [C@H]1(C#N)C[C@H]1C1=CC=C(OC)C=C1

Computed Properties

• Exact Mass: 173.084
• Monoisotopic Mass: 173.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33A^2